1-(4-Isothiocyanatobenzyl)diethylenetriaminepentaacetic acid

Description

1-(4-Isothiocyanatobenzyl)diethylenetriaminepentaacetic acid, also known as 1-(4-isothiocyanatobenzyl) diethylenetriamine penta acetic acid or p-SCN-Bz-DTPA, is a bifunctional chelator . It has a molecular weight of 540.54 and a molecular formula of C22H28N4O10S . The compound has a density of 1.43g/cm3 . It has a boiling point of 858.8ºC at 760mmHg and a flash point of 473.2ºC . 1-(4-Isothiocyanatobenzyl)diethylenetriaminepentaacetic acid is a solid that ranges in color from white to off-white .

This chemical compound can be employed in preparing immunoconjugates of monoclonal antibody 2G3 labeled with indium-111 . In one study, a glucose derivative of Gd3+-1-(4-isothiocyanatobenzyl) diethylenetriamine penta acetic acid, named Gd 3+-p-SCN-Bn-DTPA-DG, was synthesized as a potential MR imaging contrast agent . Researchers reacted glucosamine with 1-(4-isothiocyanatobenzyl) diethylene triamine penta acetic acid and then loaded it with gadolinium . The results of the study demonstrated that sugar moieties linked to Gd 3+-p-SCN-Bn-DTPA efficiently increased its cellular uptake in normal cells by 25% and in cancerous cells up to 67% .

Another study explored fusing the Fc portion of the human IgG1 antibody to the C-terminus of VHH (VHH-pa2H-Fc) to increase serum persistence . The chelator p-SCN-Bz-DTPA was linked to the protein and labeled with radioactive indium-111 . This was done to determine the pharmacokinetics and biodistribution profile of the fusion protein .

• CAS No.: 102650-30-6
• Product Name: 1-(4-Isothiocyanatobenzyl)diethylenetriaminepentaacetic acid
• Molecular Formula: C22H28N4O10S
• Molecular Weight: 540.5 g/mol
• IUPAC Name: 2-[2-[bis(carboxymethyl)amino]ethyl-[(2S)-2-[bis(carboxymethyl)amino]-3-(4-isothiocyanatophenyl)propyl]amino]acetic acid
• Standard InChI: InChI=1S/C22H28N4O10S/c27-18(28)9-24(5-6-25(10-19(29)30)11-20(31)32)8-17(26(12-21(33)34)13-22(35)36)7-15-1-3-16(4-2-15)23-14-37/h1-4,17H,5-13H2,(H,27,28)(H,29,30)(H,31,32)(H,33,34)(H,35,36)/t17-/m0/s1
• Standard InChIKey: VAOYPHGXHKUTHC-KRWDZBQOSA-N
• SMILES: C1=CC(=CC=C1CC(CN(CCN(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O)N=C=S
• Canonical SMILES: C1=CC(=CC=C1CC(CN(CCN(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O)N=C=S
• Synonyms: 1-(4-isothiocyanatobenzyl)diethylenetriaminepentaacetic acid; 1-p-isothiocyanatobenzyl-diethylenetriaminepentaacetic acid; SCN-Bz-DTPA
• PubChem Compound: 124173
• Last Modified: Sep 13 2023